Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C16H17N3O2 B050318 4,5-Dihydro-6-(4-((2-methyl-3-oxo-1-cyclopentenyl)amino)phenyl)-3(2H)-pyridazinone CAS No. 125068-43-1

4,5-Dihydro-6-(4-((2-methyl-3-oxo-1-cyclopentenyl)amino)phenyl)-3(2H)-pyridazinone

Cat. No. B050318
CAS RN: 125068-43-1
M. Wt: 283.32 g/mol
InChI Key: IPSXUKGVYYVUEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05110925

Procedure details

3.4 g of 4,5-dihydro-6-(4-aminophenyl)-3(2H)-pyridazinone and 2.0 of 2-methylcyclopentane-1,3-dione were suspended in 30 ml of toluene, to which a catalytic amount of p-toluene sulfonate-hydrate was add while the resulting suspension was heated to reflux with stirring for 8 hours, with removal of water as an azcotropic mexture. After cooled, deposited crude crystal was collected by filtrating, and purified by silica gel column chromatography (eluting solvent: chloroform:methanol=10:1), 4.7 g of the title compound was obtained. m.p. 284°-285° C.
Name
4,5-dihydro-6-(4-aminophenyl)-3(2H)-pyridazinone
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
2-methylcyclopentane-1,3-dione
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
p-toluene sulfonate hydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
toluene
Quantity
30 mL
Type
solvent
Reaction Step Five
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH2:9][CH2:10][C:11](=[O:14])[NH:12][N:13]=2)=[CH:4][CH:3]=1.[CH3:15][CH:16]1[C:20](=[O:21])[CH2:19][CH2:18][C:17]1=O.O>C1(C)C=CC=CC=1>[CH3:15][C:16]1[C:20](=[O:21])[CH2:19][CH2:18][C:17]=1[NH:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH2:9][CH2:10][C:11](=[O:14])[NH:12][N:13]=2)=[CH:4][CH:3]=1

Inputs

Step One
Name
4,5-dihydro-6-(4-aminophenyl)-3(2H)-pyridazinone
Quantity
3.4 g
Type
reactant
Smiles
NC1=CC=C(C=C1)C=1CCC(NN1)=O
Step Two
Name
2-methylcyclopentane-1,3-dione
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1C(CCC1=O)=O
Step Three
[Compound]
Name
p-toluene sulfonate hydrate
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Five
Name
toluene
Quantity
30 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was add while the resulting suspension
TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux
TEMPERATURE
Type
TEMPERATURE
Details
After cooled
CUSTOM
Type
CUSTOM
Details
deposited crude crystal was collected
FILTRATION
Type
FILTRATION
Details
by filtrating
CUSTOM
Type
CUSTOM
Details
purified by silica gel column chromatography (eluting solvent: chloroform:methanol=10:1)

Outcomes

Product
Name
title compound
Type
product
Smiles
CC1=C(CCC1=O)NC1=CC=C(C=C1)C=1CCC(NN1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.7 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.